Cas no 2114854-77-0 (2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanenitrile)

• Product Name: 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanenitrile
• CAS No: 2114854-77-0
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 5753060
• PubChem ID: 165691102
• Update Time: 2025-06-07

2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanenitrile
• EN300-1747771
• 2114854-77-0

• Inchi： 1S/C13H15N/c1-13(2,9-14)12-8-7-10-5-3-4-6-11(10)12/h3-6,12H,7-8H2,1-2H3
• InChI Key： QXFFZFWXJDWGDT-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 185.120449483g/mol
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanenitrile

Comprehensive Overview of 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanenitrile (CAS No. 2114854-77-0): Properties, Applications, and Industry Trends

The chemical compound 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanenitrile (CAS No. 2114854-77-0) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This nitrile derivative, characterized by its indenyl and methylpropanenitrile moieties, offers a versatile scaffold for synthetic modifications, making it a subject of interest for researchers and industrial chemists alike.

One of the key features of 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanenitrile is its stereochemistry, which plays a critical role in its reactivity and binding affinity. The presence of the dihydroindene ring system contributes to its rigidity, while the methylpropanenitrile group enhances its solubility in organic solvents. This balance between rigidity and solubility makes it an attractive intermediate for the synthesis of more complex molecules, particularly in drug discovery programs targeting central nervous system (CNS) disorders and inflammatory diseases.

In the context of green chemistry and sustainable synthesis, 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanenitrile has been explored as a building block for eco-friendly catalysts and biodegradable materials. Recent studies highlight its potential in catalytic hydrogenation reactions, where its nitrile group can be selectively reduced to primary amines under mild conditions. This aligns with the growing demand for low-energy and low-waste synthetic methodologies, a hot topic in both academic and industrial research.

From an SEO perspective, users frequently search for terms like "CAS 2114854-77-0 supplier," "2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanenitrile uses," and "nitrile derivatives in drug discovery." These queries reflect the compound's relevance in commercial and research settings. Additionally, questions such as "How to synthesize 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanenitrile?" or "What are the spectroscopic properties of CAS 2114854-77-0?" indicate a need for detailed technical data, which underscores the importance of this overview.

The pharmaceutical industry has shown particular interest in 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanenitrile due to its potential as a precursor for small-molecule inhibitors. For instance, its structural motif resembles that of compounds targeting protein-protein interactions (PPIs), a rapidly expanding area in drug development. Researchers are also investigating its role in metal-organic frameworks (MOFs), where its nitrile group can coordinate with metal ions to form porous materials for gas storage or separation.

Another emerging application of CAS 2114854-77-0 lies in the field of organic electronics. Its conjugated system and electron-withdrawing nitrile group make it a candidate for organic semiconductors and light-emitting diodes (OLEDs). With the global push toward renewable energy and flexible electronics, this compound could play a pivotal role in next-generation devices.

In summary, 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanenitrile (CAS No. 2114854-77-0) is a multifaceted compound with applications spanning drug discovery, green chemistry, and advanced materials. Its unique structure and reactivity profile position it as a valuable tool for researchers addressing some of today's most pressing scientific challenges. As interest in sustainable chemistry and tailored nanomaterials grows, this compound is likely to remain at the forefront of innovation.